Cas no 2171695-68-2 (3-(5-chloro-2-cyanophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(5-chloro-2-cyanophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171695-68-2
• MF: C₂₆H₂₀ClN₃O₅
• MW: 489.907105445862
• CID: 5900608
• PubChem ID: 165814577
• Update Time: 2025-06-08

3-(5-chloro-2-cyanophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-cyanophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1481729
• 2171695-68-2
• 3-[(5-chloro-2-cyanophenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C26H20ClN3O5/c27-16-10-9-15(13-28)22(11-16)29-25(33)23(12-24(31)32)30-26(34)35-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-11,21,23H,12,14H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： NNJIPEITZYCWRV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#N)=C(C=1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 489.1091484g/mol
• Monoisotopic Mass: 489.1091484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 129Ų

Additional information on 3-(5-chloro-2-cyanophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(5-chloro-2-cyanophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171695-68-2): A Comprehensive Overview

3-(5-chloro-2-cyanophenyl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171695-68-2) is a complex organic compound with significant potential in various pharmaceutical and chemical applications. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its potential therapeutic properties and utility in synthetic chemistry.

The molecular structure of 3-(5-chloro-2-cyanophenyl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is particularly noteworthy. The presence of a chloro and cyano substituent on the phenyl ring, along with the fluoren moiety, imparts distinct chemical and physical properties to the molecule. These features contribute to its stability, solubility, and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of 3-(5-chloro-2-cyanophenyl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid exhibit promising antitumor activity against various cancer cell lines. The cyano group, in particular, has been identified as a key functional group responsible for this activity, suggesting that further modifications to this moiety could enhance its therapeutic potential.

In addition to its potential as an antitumor agent, 3-(5-chloro-2-cyanophenyl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has also been explored for its use in protein labeling and bioconjugation applications. The fluoren moiety provides a fluorescent tag that can be used for imaging and tracking purposes, while the carbamoyl group facilitates conjugation to biomolecules such as proteins and peptides. This dual functionality makes it a versatile tool in biochemical research and drug development.

The synthesis of 3-(5-chloro-2-cyanophenyl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. A typical synthetic route begins with the preparation of the cyanophenyl carbamoyl intermediate, followed by coupling with the fluoren derivative. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of this process, making it more accessible for large-scale production.

The physical properties of 3-(5-chloro-2-cyanophenyl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid are also important considerations for its practical applications. It is generally a solid at room temperature with a melting point ranging from 180°C to 185°C. Its solubility profile is influenced by the presence of polar functional groups such as the carbamoyl and cyano groups, which enhance its solubility in polar solvents like water and dimethyl sulfoxide (DMSO).

Safety and handling guidelines for 3-(5-chloro-2-cyanophenyl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid are essential for ensuring laboratory safety. While it is not classified as a hazardous material, it is recommended to handle it with appropriate personal protective equipment (PPE), including gloves, goggles, and lab coats. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

In conclusion, 3-(5-chloro-2-cyanophenyl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171695-68-2) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique molecular structure, coupled with its diverse applications in antitumor therapy and bioconjugation, positions it as a valuable asset in the development of innovative solutions for various scientific challenges.